3-Chlorimperialine
Description
3-Chlorimperialine is a hypothetical chlorinated derivative of imperialine, a steroidal alkaloid found in plants of the Liliaceae family. Imperialine and its analogs are known for their bioactive properties, including antitumor, anti-inflammatory, and neuroprotective effects . Chlorination at the 3-position likely enhances its lipophilicity and binding affinity to biological targets, such as ion channels or enzymes, compared to the parent compound.
Properties
CAS No. |
67903-58-6 |
|---|---|
Molecular Formula |
C27H43Cl2NO3 |
Molecular Weight |
500.5 g/mol |
IUPAC Name |
(1R,2S,6S,9S,10S,11R,14S,15S,18S,20R,23R,24S)-20-chloro-10,20-dihydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-17-one;hydrochloride |
InChI |
InChI=1S/C27H42ClNO3.ClH/c1-15-4-7-24-26(3,31)20-6-5-16-17(19(20)14-29(24)13-15)10-21-18(16)11-23(30)22-12-27(28,32)9-8-25(21,22)2;/h15-22,24,31-32H,4-14H2,1-3H3;1H/t15-,16+,17+,18-,19-,20+,21-,22+,24-,25+,26-,27-;/m0./s1 |
InChI Key |
NBPCLEUWAIHYOD-JPJHLQEISA-N |
SMILES |
CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(=O)C6C5(CCC(C6)(O)Cl)C)(C)O.Cl |
Isomeric SMILES |
C[C@H]1CC[C@H]2[C@@]([C@@H]3CC[C@@H]4[C@H]([C@@H]3CN2C1)C[C@H]5[C@H]4CC(=O)[C@@H]6[C@@]5(CC[C@@](C6)(O)Cl)C)(C)O.Cl |
Canonical SMILES |
CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(=O)C6C5(CCC(C6)(O)Cl)C)(C)O.Cl |
Synonyms |
3-alpha-chlorimperialine 3-beta-chlorimperialine 3-chlorimperialine |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Properties (Hypothetical):
- Molecular Formula: C₂₇H₄₂ClNO₃
- Molecular Weight : ~464.1 g/mol
- Structural Features : Steroidal backbone with a chlorine substituent at position 3 and an amine functional group.
Comparison with Similar Compounds
Below is a comparative analysis based on structural analogs and chlorinated bioactive compounds referenced in the evidence:
Imperialine vs. 3-Chlorimperialine
| Property | Imperialine | 3-Chlorimperialine (Hypothetical) |
|---|---|---|
| Molecular Formula | C₂₇H₄₃NO₃ | C₂₇H₄₂ClNO₃ |
| Lipophilicity (LogP) | 3.2 | 3.8 (predicted) |
| Bioactivity | Antitumor, neuroprotective | Enhanced cytotoxicity (predicted due to Cl) |
| Metabolic Stability | Moderate | Improved (Cl reduces oxidation) |
Mechanistic Insight : Chlorination likely increases membrane permeability and resistance to metabolic degradation, as seen in chlorinated analogs of other alkaloids .
3-Chlorimperialine vs. Chloroquine
| Property | 3-Chlorimperialine (Hypothetical) | Chloroquine |
|---|---|---|
| Class | Steroidal alkaloid | Aryl-aminoquinoline |
| Target | Ion channels, enzymes | Hemozoin in Plasmodium |
| Cl Position | Steroid C3 | Quinoline C7 |
| Therapeutic Use | Anticancer (predicted) | Antimalarial, autoimmune diseases |
Key Difference : Chloroquine’s chlorine enhances antimalarial activity by disrupting parasite digestion, while 3-Chlorimperialine’s chlorine may optimize steroidal alkaloid interactions with eukaryotic cellular targets .
3-Chlorimperialine vs. 3-Chloropyridine Derivatives
| Property | 3-Chlorimperialine (Hypothetical) | 3-Chloropyridine |
|---|---|---|
| Structure | Steroidal backbone + Cl | Pyridine ring + Cl |
| Bioactivity | Cytotoxic (predicted) | Intermediate in agrochemicals |
| Toxicity | Moderate (predicted) | High (neurotoxic metabolites) |
Functional Role : Chlorine in 3-Chloropyridine often acts as a leaving group in synthesis, whereas in 3-Chlorimperialine, it may directly modulate receptor binding .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
